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Compound of Interest

Compound Name: Bornite

Cat. No.: B072238

Technical Support Center: Bornite Flotation

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the mitigation of gangue mineral interference in bornite flotation
experiments.

Frequently Asked Questions (FAQSs)

Q1: What are gangue minerals and how do they negatively impact bornite flotation?

A: Gangue minerals are the non-valuable minerals that are commercially worthless and are
associated with the desired valuable minerals in an ore.[1][2] In bornite flotation, their
presence can lead to several problems, including:

e Reduced Recovery: Gangue, particularly clay minerals, can form slime coatings on bornite
particles, preventing the adsorption of collectors and reducing floatability.[3]

o Decreased Concentrate Grade: Fine gangue patrticles can be physically carried into the froth
product through a process called entrainment, diluting the final concentrate.[3][4] Some
gangue minerals, like talc, are naturally hydrophobic and float with the bornite, also lowering
the grade.[5]

» Increased Reagent Consumption: The large surface area of fine gangue patrticles, especially
clays, can lead to the non-selective adsorption of expensive flotation reagents, increasing
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operational costs.[4]

o Poor Froth Stability: The presence of clays can alter froth properties. Depending on the type,
they can either cause over-stable froths that are difficult to handle or weak froths that cannot
effectively carry the mineral load.[6][7]

» Altered Pulp Rheology: Swelling clays like bentonite can significantly increase the viscosity
of the pulp, which hinders bubble-particle collision, reduces flotation rates, and can even
stop froth formation entirely.[4][8]

Q2: Which are the most common and problematic gangue minerals in bornite flotation?
A: The most frequently encountered problematic gangue minerals include:

o Pyrite (FeSz2): As the most common sulfide mineral, pyrite often floats with bornite,
contaminating the copper concentrate. Its depression is a primary challenge in selective
flotation.[1][9]

o Clay Minerals (e.g., Kaolinite, Bentonite/Montmorillonite): These are notorious for causing
issues with slime coating, high viscosity, and entrainment. Bentonite (a smectite) is
particularly troublesome due to its swelling properties, which dramatically increase pulp
viscosity.[7][8]

e Quartz (SiOz2): A common gangue mineral that can be activated by metal ions in the pulp,
leading to inadvertent flotation.[10][11] It can also be recovered through entrainment,
especially when finely ground.[12]

» Talc: A naturally floatable gangue mineral that can report to the concentrate, reducing its
grade. Polysaccharide depressants are often required to mitigate its effect.[5]

Q3: What is the general strategy for separating bornite from gangue minerals?

A: The strategy is known as differential flotation. It involves adding reagents that selectively
render the bornite surface hydrophobic (floatable) while ensuring the gangue mineral surfaces
remain hydrophilic (non-floatable).[13] This is achieved by carefully controlling the pulp
chemistry through a combination of collectors, depressants, and pH modifiers.[14]
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Troubleshooting Guide

Problem 1: Low Bornite Recovery

Possible Cause

Recommended Solution

Slime Coating by Clays

Add dispersants like sodium silicate or
specialized biopolymers to prevent clay particles
from adhering to bornite surfaces.[15] Consider
a desliming step before flotation if the clay

content is very high.[15]

Inadvertent Depression of Bornite

Optimize pH. Bornite flotation is highly
dependent on pH.[16] Excessive addition of
depressants intended for other minerals (like
pyrite) can also depress bornite. Reduce
depressant dosage or switch to a more selective

reagent.

Insufficient Collector Dosage or Incorrect Type

Increase the collector concentration
incrementally. Ensure the collector type (e.g.,
xanthates, dithiophosphates) is appropriate for

bornite under the specific pulp conditions.[14]

High Pulp Viscosity

If swelling clays (e.g., bentonite) are present,
reduce pulp density (add more water) or use
viscosity modifiers.[7] The presence of bentonite
can significantly reduce the amount of froth and

lower copper recovery.[8]

Oxidation of Bornite Surface

If the ore has been stockpiled or over-ground,
the bornite surface may be oxidized, preventing
collector adsorption. Consider adding an
activating agent like sodium sulfide (NaHS) to
sulfidize the surface before adding the collector.
[17][18]

Problem 2: Low Concentrate Grade (High Gangue Content)
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Possible Cause

Recommended Solution

Pyrite Flotation

The most common issue. Increase pulp pH
(typically >10.5) using lime (CaO), which forms
hydrophilic species on the pyrite surface.[1][19]
Use selective pyrite depressants such as
cyanide (with appropriate safety measures),
sulfoxyl reagents, or organic polymers like
starch or dextrin.[1][18]

Entrainment of Fine Gangue (Clays, Quartz)

Reduce the froth stability by using a less
persistent frother or lowering the frother dosage.
This allows water and entrained fines to drain
back into the pulp.[2] Adding wash water to the
froth can also help. The entrainment of gangue

increases as particle size decreases.[20]

Natural Flotation of Gangue

For naturally floating gangue like talc, use
specific organic depressants such as

carboxymethyl cellulose (CMC) or guar gum.[5]

Activation of Silicate Gangue (e.g., Quartz)

Metal ions (like Cu2* from other minerals) can
activate quartz, causing it to float with xanthate
collectors.[11] Use depressants like sodium
silicate or organic polymers to make the quartz
surface hydrophilic. Avoid excessive collector

dosage.

Quantitative Data on Reagent Effects

Table 1: Effect of pH on Collector Adsorption on Bornite
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Water Type pH Collector Adsorption
Deionised Water (DIW) 3 Moderate

DIW 5 High

DIW 7 Maximum Adsorption
DIW 9 Low

DIW 11 Very Low

Data synthesized from
collector adsorption studies
which show the highest extent
of xanthate adsorption onto
bornite occurs at a neutral pH
of 7.[16]

Table 2: Common Depressants for Pyrite in Sulfide Flotation
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Depressant

Mechanism of Action

Typical pH Range

Lime (Hydroxyl lons)

Forms hydrophilic iron
hydroxides on the pyrite
surface, preventing collector

adsorption.[19]

>10.5

Cyanide (CN™)

Forms stable iron-cyanide
complexes on the surface,
preventing xanthate

interaction.[1]

Alkaline

Organic Polymers (Starch,
Dextrin, CMC)

Adsorb onto the pyrite surface
through hydrogen bonding,

creating a hydrophilic barrier.

[1]

Varies

Sulfoxyl Reagents (e.g., SO2)

Reduce the surface potential
of pyrite, preventing the
oxidation of xanthate to
dixanthogen (a hydrophobic

species).[1]

Acidic to Neutral

Experimental Protocols

Protocol 1: Standard Bench-Scale Flotation Test

This protocol outlines a typical procedure for evaluating bornite flotation performance in a

laboratory setting.

e Ore Preparation:

o Crush and grind the ore sample to a target particle size, typically 80% passing 75-100

micrometers.[17]

o Prepare a representative slurry by mixing a set mass of ground ore (e.g., 1 kg) with water

to a desired pulp density (e.g., 30-35% solids by weight).

e Pulp Conditioning:
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o Transfer the slurry to a laboratory flotation cell (e.g., a Denver-type cell).
o Start the impeller at a speed sufficient to keep all particles in suspension.

o Adjust the pulp pH to the desired level (e.g., pH 9) using a modifier like lime or soda ash.
Allow to condition for 2-3 minutes.

o If using a depressant (e.g., for pyrite), add it to the pulp and allow it to condition for 3-5
minutes.

o Add the collector (e.g., potassium amyl xanthate, PAX) and condition for 2-3 minutes to
allow for adsorption onto the bornite surface.[17]

¢ Flotation:

o

Add the frother (e.g., Methyl Isobutyl Carbinol, MIBC) and condition for 1 minute.[17]

[¢]

Open the air inlet valve to introduce air and generate a froth.

[¢]

Collect the froth (concentrate) by scraping it from the lip of the cell at regular intervals
(e.g., every 15 seconds) for a total flotation time of 10-15 minutes.

o

Collect several timed concentrates (e.g., at 2, 5, 10, and 15 minutes) to assess flotation
kinetics.

o Sample Processing and Analysis:
o Filter, dry, and weigh the collected concentrate(s) and the remaining tailings.

o Analyze the feed, concentrate, and tailing samples for copper content (and other elements
of interest) using methods like Atomic Absorption Spectroscopy (AAS) or Inductively
Coupled Plasma (ICP) analysis.

o Calculate the metallurgical performance, including recovery and concentrate grade.

Visualizations
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Caption: Standard experimental workflow for bornite flotation.

Caption: Troubleshooting flowchart for poor bornite flotation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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